(S)-(-)-Celiprolol-d9 Hydrochloride
(S)-(-)-Celiprolol-d9 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1330266-42-6
VCID:
VC0143302
InChI:
InChI=1S/C20H33N3O4.ClH/c1-7-23(8-2)19(26)22-15-9-10-18(17(11-15)14(3)24)27-13-16(25)12-21-20(4,5)6;/h9-11,16,21,25H,7-8,12-13H2,1-6H3,(H,22,26);1H/t16-;/m0./s1/i4D3,5D3,6D3;
SMILES:
CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C)O)C(=O)C.Cl
Molecular Formula:
C20H34ClN3O4
Molecular Weight:
425.014
(S)-(-)-Celiprolol-d9 Hydrochloride
CAS No.: 1330266-42-6
Cat. No.: VC0143302
Molecular Formula: C20H34ClN3O4
Molecular Weight: 425.014
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1330266-42-6 |
|---|---|
| Molecular Formula | C20H34ClN3O4 |
| Molecular Weight | 425.014 |
| IUPAC Name | 3-[3-acetyl-4-[(2S)-3-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-2-hydroxypropoxy]phenyl]-1,1-diethylurea;hydrochloride |
| Standard InChI | InChI=1S/C20H33N3O4.ClH/c1-7-23(8-2)19(26)22-15-9-10-18(17(11-15)14(3)24)27-13-16(25)12-21-20(4,5)6;/h9-11,16,21,25H,7-8,12-13H2,1-6H3,(H,22,26);1H/t16-;/m0./s1/i4D3,5D3,6D3; |
| Standard InChI Key | VKJHTUVLJYWAEY-CGYOIASKSA-N |
| SMILES | CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CNC(C)(C)C)O)C(=O)C.Cl |
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